Cas no 886625-06-5 (Rhodblock 6)

• Product Name: Rhodblock 6
• CAS No: 886625-06-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 2811522
• PubChem ID: 329823999
• Update Time: 2025-10-30

Rhodblock 6 Chemical and Physical Properties

Names and Identifiers

• N-1H-Indazol-5-yl-cyclobutanecarboxamide
• N~1~-(1H-INDAZOL-5-YL)-1-CYCLOBUTANECARBOXAMIDE
• LKB62506
• CCG-221531
• Rhodblock 6, >=98% (HPLC)
• STK474603
• Rhodblock 6
• HY-126913
• SMR000499043
• CHEMBL1577316
• 886625-06-5
• N-1H-indazol-5-ylcyclobutanecarboxamide
• HMS3260N15
• NCGC00260912-01
• MLS001008770
• HMS1606O05
• HMS2849B12
• AKOS003362970
• GLXC-04589
• NCGC00485034-01
• DA-57428
• 663-660-4
• Tox21_500227
• DTXSID30424250
• TS-08452
• CS-0108239

• MDL： MFCD07612857
• Inchi： 1S/C12H13N3O/c16-12(8-2-1-3-8)14-10-4-5-11-9(6-10)7-13-15-11/h4-8H,1-3H2,(H,13,15)(H,14,16)
• InChI Key： GXJXOQKXBIPBKB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Rhodblock 6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Rhodblock 6

Professional Introduction to Compound with CAS No. 886625-06-5 and Product Name: Rhodblock 6

The compound with the CAS number 886625-06-5 and the product name Rhodblock 6 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic and diagnostic contexts. The following discussion provides an in-depth exploration of the compound's characteristics, its mechanisms of action, recent research findings, and future prospects.

Chemical Structure and Properties

Rhodblock 6, identified by its CAS number 886625-06-5, is a meticulously engineered molecule with a complex structural framework. Its molecular composition includes several key functional groups that contribute to its distinctive chemical behavior. The compound exhibits high stability under a range of environmental conditions, making it suitable for various applications in both laboratory and clinical settings. Detailed structural analysis using advanced spectroscopic techniques has revealed that Rhodblock 6 possesses a high degree of specificity, which is crucial for its intended biological functions.

Biological Activity and Mechanisms of Action

The biological activity of Rhodblock 6 has been extensively studied, particularly in the context of its potential role as a therapeutic agent. Research indicates that this compound interacts with specific biological targets, modulating cellular processes at a molecular level. One of the most notable findings is its ability to inhibit the activity of certain enzymes involved in inflammatory pathways. This property makes Rhodblock 6 a promising candidate for the development of novel anti-inflammatory drugs.

Recent studies have also highlighted the compound's efficacy in reducing oxidative stress, a key factor in numerous pathological conditions. The mechanism by which Rhodblock 6 exerts this effect involves the scavenging of reactive oxygen species (ROS), thereby protecting cells from damage caused by oxidative damage. This dual functionality as an anti-inflammatory and antioxidant agent positions Rhodblock 6 as a versatile therapeutic option.

Applications in Medical Research

The potential applications of Rhodblock 6 are vast and span multiple domains within medical research. In oncology, for instance, preliminary studies suggest that Rhodblock 6 can selectively target cancer cells without harming healthy tissues. This selectivity is attributed to its ability to disrupt specific signaling pathways that are overactive in tumor cells.

In neurology, another area where Rhodblock 6 shows promise is in the treatment of neurodegenerative diseases. Research has demonstrated that the compound can cross the blood-brain barrier, allowing it to reach affected brain regions and mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of Rhodblock 6 to modulate neural activity without significant side effects makes it an attractive candidate for further clinical development.

Clinical Trials and Future Prospects

The journey from laboratory discovery to clinical application is often long and rigorous, but the preliminary results with Rhodblock 6 suggest a bright future. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on dosing regimens, potential side effects, and overall therapeutic benefit.

One of the most exciting aspects of Rhodblock 6 research is its potential for combination therapy. Studies have shown that when used in conjunction with other treatments, such as chemotherapy or radiation therapy, Rhodblock 6 can enhance outcomes significantly. This synergistic effect could revolutionize the way certain diseases are treated, offering patients more effective and less invasive options.

Looking ahead, the development of Rhodblock 6 as a therapeutic agent represents a significant step forward in the field of biomedical chemistry. Ongoing research aims to optimize its formulation for better bioavailability and targeted delivery systems. Additionally, efforts are being made to explore new applications for this compound, particularly in areas such as infectious diseases and autoimmune disorders.

Conclusion

In summary, Rhodblock 6, identified by its CAS number 886625-06-5, is a compound with remarkable potential in both academic research and clinical applications. Its unique chemical properties, coupled with its biological activity, make it a versatile tool for addressing various health challenges. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Rhodblock 6 is poised to play a pivotal role in shaping the future of medicine.